Cas no 1806194-29-5 (3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806194-29-5
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4837509
• Update Time: 2025-08-04

3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)5-3(1-16)6(15)17-2-4(5)18-8(12,13)14/h2H,1,16H2
• InChI Key： XBQDFHNPWAZLMH-UHFFFAOYSA-N
• SMILES： IC1C(CN)=C(C(F)(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806194-29-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an aminomethyl group at position 3, an iodo group at position 2, a trifluoromethoxy group at position 5, and a trifluoromethyl group at position 4. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution. These techniques allow for the controlled introduction of substituents onto the pyridine ring, ensuring high purity and structural integrity. The synthesis of 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been optimized to meet the demands of modern chemical industries, particularly in drug discovery and material synthesis.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure is particularly amenable to further functionalization, making it a versatile building block for constructing bioactive molecules. For instance, the presence of an aminomethyl group facilitates the introduction of additional functionalities, such as peptide linkers or bioisosteric replacements, which are crucial in drug design. Additionally, the trifluoromethoxy and trifluoromethyl groups contribute to enhanced lipophilicity and metabolic stability, properties that are highly desirable in pharmaceutical agents.

Recent studies have highlighted the role of 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine in the development of novel materials with tailored electronic properties. Its ability to act as a precursor for metal-organic frameworks (MOFs) and coordination polymers has been extensively explored. The iodine substituent plays a critical role in these applications by serving as a coordinating site for metal ions, enabling the construction of hierarchical porous structures with potential applications in gas storage and catalysis.

The compound's stability under various reaction conditions has also been a subject of recent investigations. Researchers have demonstrated that 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine exhibits remarkable resilience to oxidative degradation, making it suitable for use in harsh chemical environments. This property is particularly advantageous in industrial processes where robustness is essential.

In conclusion, 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806194-29-5) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with cutting-edge synthetic methods and innovative research directions, positions it as a key player in advancing both academic and industrial frontiers.